Cas no 5902-95-4 (Arsonic acid, methyl-,calcium salt (2:1) (9CI))

• Product Name: Arsonic acid, methyl-,calcium salt (2:1) (9CI)
• CAS No: 5902-95-4
• MF: C₂H₈As₂CaO₆
• MW: 318.002521514893
• CID: 368527
• PubChem ID: 73555192
• Update Time: 2025-04-19

Arsonic acid, methyl-,calcium salt (2:1) (9CI) Chemical and Physical Properties

Names and Identifiers

• Arsonic acid, methyl-,calcium salt (2:1) (9CI)
• calcium bis(methylarsonate)
• arsonate, As-methyl-, cal
• Arsonic acid, methyl-, calcium salt (2:1)
• Calar
• Calcium acid methanearsonate
• Calcium acid methyl arsonate
• Calcium bis(hydrogen methylarsonate)
• Calcium hydrogen methanearsonate
• Calcium hydrogen methylarsonate
• Calcium methanearsonate
• CAMA
• Caswell No. 136D
• CMA
• Methanearsonic acid, calcium salt (2:1)
• Super crab-E-rad-calar
• Super dal-E-rad
• Super dal-E-rad-calar
• USAF AN-11
• Q27285362
• EPA PESTICIDE CHEMICAL CODE 013806
• UNII-O5A2M92125
• 5902-95-4
• EINECS 227-598-8
• MSMA, CALCIUM SALT
• O5A2M92125
• DTXSID8034748
• J8.663K
• calcium;hydroxy(methyl)arsinate
• SCHEMBL3251829

• Inchi： 1S/2CH5AsO3.Ca/c2*1-2(3,4)5;/h2*1H3,(H2,3,4,5);/q;;+2/p-2
• InChI Key： PKOMXLRKGNITKG-UHFFFAOYSA-L
• SMILES： [As](C)(=O)([O-])O.[As](C)(=O)([O-])O.[Ca+2]

Computed Properties

• Exact Mass: 355.78478
• Monoisotopic Mass: 317.83787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 59
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 126.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organoarsenic compounds Pentavalent organic arsenic compounds